Cas no 1314987-26-2 (2-Amino-5-(4-Cbz-Aminophenyl)pyridine)

• Product Name: 2-Amino-5-(4-Cbz-Aminophenyl)pyridine
• CAS No: 1314987-26-2
• MF: C₁₉H₁₇N₃O₂
• MW: 319.357184171677
• MDL: MFCD19684218
• CID: 2770245
• PubChem ID: 56777487
• Update Time: 2025-10-29

2-Amino-5-(4-Cbz-Aminophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• benzyl 3-amino-4-(6-aminopyridin-3-yl)benzoate
• Benzyl N-[4-(6-aminopyridin-3-yl)phenyl]carbamate
• CS-0209252
• 1314987-26-2
• Phenylmethyl?N-[4-(6-amino-3-pyridinyl)phenyl]carbamate
• BS-20521
• Carbamic acid, N-[4-(6-amino-3-pyridinyl)phenyl]-, phenylmethyl ester
• MFCD19684218
• Phenylmethyl N-[4-(6-amino-3-pyridinyl)phenyl]carbamate
• 2-Amino-5-(4-Cbz-Aminophenyl)pyridine

• MDL： MFCD19684218
• Inchi： 1S/C19H17N3O2/c20-18-11-8-16(12-21-18)15-6-9-17(10-7-15)22-19(23)24-13-14-4-2-1-3-5-14/h1-12H,13H2,(H2,20,21)(H,22,23)
• InChI Key： IQWGIKIHRRCWNG-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C1C=NC(=CC=1)N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 319.13200
• Monoisotopic Mass: 319.132076794Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• PSA: 91.96000
• LogP: 3.78130

Additional information on 2-Amino-5-(4-Cbz-Aminophenyl)pyridine

2-Amino-5-(4-Cbz-Aminophenyl)pyridine: A Comprehensive Overview of CAS No. 1314987-26-2

2-Amino-5-(4-Cbz-Aminophenyl)pyridine (CAS No. 1314987-26-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-Amino-5-(4-Cbz-Aminophenyl)pyridine consists of a pyridine ring substituted with an amino group at the 2-position and a 4-Cbz-aminophenyl group at the 5-position. The presence of the benzyl carbamate (Cbz) protecting group on the amino moiety provides stability and enhances the compound's reactivity in synthetic transformations. This structural complexity makes it an attractive candidate for a wide range of chemical and biological studies.

Recent research has highlighted the importance of 2-Amino-5-(4-Cbz-Aminophenyl)pyridine in the development of new drugs targeting various diseases. For instance, studies have shown that this compound can serve as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The ability to modulate serotonin levels in the brain makes these compounds valuable tools in psychiatric medicine.

In addition to its applications in psychiatry, 2-Amino-5-(4-Cbz-Aminophenyl)pyridine has also been explored for its potential as an anticancer agent. Research conducted by several laboratories has demonstrated that derivatives of this compound exhibit significant cytotoxic activity against various cancer cell lines. The mechanism of action is believed to involve the disruption of cellular signaling pathways that are critical for cancer cell survival and proliferation.

The synthetic accessibility of 2-Amino-5-(4-Cbz-Aminophenyl)pyridine is another factor contributing to its widespread use in research. Various synthetic routes have been developed to efficiently produce this compound, including palladium-catalyzed cross-coupling reactions and multistep sequences involving functional group manipulations. These methods have been optimized to achieve high yields and purity, making it feasible for large-scale production and further pharmaceutical development.

The physicochemical properties of 2-Amino-5-(4-Cbz-Aminophenyl)pyridine, such as its solubility, stability, and reactivity, have been extensively studied. These properties are crucial for understanding its behavior in biological systems and optimizing its use in drug formulations. For example, the compound's solubility in organic solvents facilitates its incorporation into drug delivery systems, while its stability under physiological conditions ensures that it remains active during therapeutic administration.

In conclusion, 2-Amino-5-(4-Cbz-Aminophenyl)pyridine (CAS No. 1314987-26-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and diverse biological activities make it a valuable tool for developing novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use, further solidifying its importance in the field.